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Compound of Interest

Compound Name: Sulfamethoxazole N1-Glucuronide

Cat. No.: B1141002 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Sulfamethoxazole N1-Glucuronide. As a primary metabolite of the antibiotic

Sulfamethoxazole, it requires careful handling and disposal to ensure laboratory safety and

environmental protection. The procedures outlined below are based on the hazardous

properties of the parent compound, Sulfamethoxazole, and general principles of hazardous

waste management.

Key Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for Sulfamethoxazole N1-Glucuronide is not

readily available, the precautionary principle dictates that it should be handled as a hazardous

substance, similar to its parent compound. Sulfamethoxazole is classified as hazardous, with

potential risks including skin and eye irritation, allergic reactions, and possible genetic defects.

[1][2] A critical consideration for disposal is its classification as being very toxic to aquatic life

with long-lasting effects.[1] Therefore, under no circumstances should this compound or its

waste be disposed of down the drain.

Quantitative Hazard Data
The following table summarizes the key hazard classifications for the parent compound,

Sulfamethoxazole, according to the Globally Harmonized System (GHS). Researchers should

assume the metabolite carries similar risks.
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Hazard Class GHS Category Hazard Statement Citations

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[1]

Skin Irritation 2
H315: Causes skin

irritation
[1][2]

Eye Irritation 2A
H319: Causes serious

eye irritation
[1][2]

Skin Sensitization 1
H317: May cause an

allergic skin reaction
[1][2]

Germ Cell

Mutagenicity
1A

H340: May cause

genetic defects
[1]

Carcinogenicity 2
H351: Suspected of

causing cancer
[1]

Aquatic Hazard, Acute 1
H400: Very toxic to

aquatic life
[1]

Aquatic Hazard,

Chronic
1

H410: Very toxic to

aquatic life with long

lasting effects

[1]

Step-by-Step Disposal Protocol
This protocol provides a direct, procedural workflow for the safe disposal of Sulfamethoxazole
N1-Glucuronide waste generated in a laboratory setting.

1. Personal Protective Equipment (PPE):

Before handling the waste, ensure you are wearing appropriate PPE.

Required PPE: Chemical-resistant gloves (e.g., nitrile), safety goggles, and a fully buttoned

lab coat.[2]

2. Waste Collection:
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Collect all solid and liquid waste containing Sulfamethoxazole N1-Glucuronide in a

designated hazardous waste container.

The container must be made of a compatible material, be in good condition, and have a

secure, leak-proof lid.

Do not mix with other incompatible waste streams.

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste."

The label must include the full chemical name: "Sulfamethoxazole N1-Glucuronide" and/or

"Sulfamethoxazole metabolite waste."

Indicate the primary hazards (e.g., "Toxic," "Environmental Hazard").

4. Storage:

Store the sealed waste container in a designated, secure area, such as a satellite

accumulation area or a central hazardous waste storage room.

The storage area should have secondary containment to control any potential leaks or spills.

5. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health & Safety (EHS) department or a licensed hazardous waste contractor.[3]

Provide the EHS department with accurate information about the waste contents.

Never attempt to dispose of this chemical waste in regular trash or down the sanitary sewer.

6. Spill Management:

In the event of a spill, evacuate the immediate area if necessary.

For solid spills, carefully sweep or scoop the material to avoid generating dust.
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For liquid spills, use an inert absorbent material to contain and collect the waste.[3]

All cleanup materials must be placed in a designated hazardous waste container and

disposed of following the steps above.[4]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of

Sulfamethoxazole N1-Glucuronide waste.

Caption: Disposal workflow for Sulfamethoxazole N1-Glucuronide waste.

Disclaimer: This information is intended as a guide for trained laboratory personnel. Always

consult your institution's specific chemical hygiene plan and waste disposal procedures, and

adhere to all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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